Cas no 2172175-21-0 (2-methyl-2-4-(pyrrolidine-1-sulfonyl)phenylpropanoic acid)

• Product Name: 2-methyl-2-4-(pyrrolidine-1-sulfonyl)phenylpropanoic acid
• CAS No: 2172175-21-0
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 6556118
• PubChem ID: 165529431
• Update Time: 2025-07-24

2-methyl-2-4-(pyrrolidine-1-sulfonyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-4-(pyrrolidine-1-sulfonyl)phenylpropanoic acid
• 2-methyl-2-[4-(pyrrolidine-1-sulfonyl)phenyl]propanoic acid
• 2172175-21-0
• EN300-1456910

• Inchi： 1S/C14H19NO4S/c1-14(2,13(16)17)11-5-7-12(8-6-11)20(18,19)15-9-3-4-10-15/h5-8H,3-4,9-10H2,1-2H3,(H,16,17)
• InChI Key： YHFIGWQEUVGXKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C(=O)O)(C)C)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-methyl-2-4-(pyrrolidine-1-sulfonyl)phenylpropanoic acid

Recent Advances in the Study of 2-methyl-2-4-(pyrrolidine-1-sulfonyl)phenylpropanoic acid (CAS: 2172175-21-0)

In recent years, the compound 2-methyl-2-4-(pyrrolidine-1-sulfonyl)phenylpropanoic acid (CAS: 2172175-21-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and pyrrolidine functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of inflammatory pathways. Recent findings published in the Journal of Medicinal Chemistry highlight its ability to inhibit specific enzymes involved in the production of pro-inflammatory cytokines. This property makes it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study utilized a combination of in vitro assays and molecular docking simulations to demonstrate the compound's binding affinity and selectivity.

Another significant development is the optimization of the synthetic route for 2-methyl-2-4-(pyrrolidine-1-sulfonyl)phenylpropanoic acid. A team of researchers from the University of Cambridge recently reported a more efficient and scalable synthesis method, which reduces the number of steps and improves overall yield. This advancement is crucial for facilitating large-scale production and further clinical development of the compound. The study also provided detailed spectroscopic data, including NMR and mass spectrometry, to confirm the purity and structure of the synthesized product.

In addition to its anti-inflammatory properties, preliminary studies have explored the compound's potential in oncology. Research conducted at the National Cancer Institute has shown that 2-methyl-2-4-(pyrrolidine-1-sulfonyl)phenylpropanoic acid exhibits cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the inhibition of key signaling pathways that promote tumor growth and survival. These findings, though still in the early stages, open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 2-methyl-2-4-(pyrrolidine-1-sulfonyl)phenylpropanoic acid (CAS: 2172175-21-0) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its dual role in inflammation and oncology, coupled with recent advancements in synthesis, positions it as a valuable candidate for future therapeutic development. Continued research and collaboration will be essential to fully realize its potential and bring it closer to clinical application.